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Compound of Interest

(R)-3-(Fluoromethyl)-1-
Compound Name:
methylpiperazine

Cat. No.: B12982899

Get Quote

Executive Summary

This guide provides an in-depth technical analysis of 3-(fluoromethyl)-1-methylpiperazine, a

specialized chiral building block used in the synthesis of high-value pharmaceutical candidates.
As a bioisostere of 3-methyl or 3-hydroxymethyl piperazines, this scaffold offers a strategic
advantage in medicinal chemistry by modulating pKa, blocking metabolic soft spots (CYP450
oxidation), and altering lipophilicity (LogP) without significant steric perturbation.

This document outlines the structural rationale, validated synthetic protocols, process safety
mechanisms, and quality control standards required to utilize this building block effectively in
drug discovery.

Structural & Physicochemical Profile

The introduction of a fluorine atom into the methyl group at the C3 position of the piperazine
ring creates a unique electronic environment. Unlike a trifluoromethyl group (-CF

), which is strongly electron-withdrawing and lipophilic, the monofluoromethyl group (-CH
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F) balances steric minimalism with specific electronic tuning.

Core Attributes

Property Value | Characteristic Impact on Drug Design

1546502-48-0 o
CAS Number ) ) Identification
(Generic/Racemic)

(

Target selectivity (e.g.,

Chirality ) or( )
GPCRs, Kinases)

) enantiomers available

Lower than non-fluorinated

analog (~9.8). Improves oral

Basicity (pKa) ~8.5- 9.0 (Est. N1/N4) ) o )
bioavailability by reducing
lysosomal trapping.

LogP Increases permeability vs.

Lipophilicity +0.1 to +0.3 Vs -CH alcohol; reduces metabolic
clearance vs. methyl.

OH

Hydroxymethyl (-CH
Mimics H-bond acceptor

Bioisosterism OH), Methyl (-CH capacity of -OH (via F) but

lacks H-bond donor capability.
)

Electronic Influence

The C-F bond exerts a strong gauche effect, pre-organizing the piperazine ring into a specific
chair conformation. This conformational bias can reduce the entropic penalty of binding to a
protein target, potentially increasing potency.

Synthetic Pathway & Protocol

The synthesis of 3-(fluoromethyl)-1-methylpiperazine requires a "Protection-First" strategy.
Direct fluorination of the amino-alcohol precursor without protecting the secondary amine (N4)
carries a high risk of aziridinium ion formation, leading to ring contraction or rearrangement.
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Retrosynthetic Analysis

The most robust route proceeds via the deoxyfluorination of a protected hydroxymethyl
intermediate.

o Target: 3-(Fluoromethyl)-1-methylpiperazine
e Precursor: 1-Methyl-4-Boc-3-hydroxymethylpiperazine
o Starting Material: (

)-1-Boc-3-hydroxymethylpiperazine (Commercial)

Step-by-Step Synthesis Protocol
Step 1: Reduction of Carbamate to Methylamine

e Objective: Convert the N1-Boc group to an N1-Methyl group.
» Reagents: LIAIH

(Lithium Aluminum Hydride), THF.

e Protocol:
o Dissolve (

)-1-Boc-3-hydroxymethylpiperazine (1.0 eq) in anhydrous THF (0.2 M) under N

o Cool to 0°C. Slowly add LiAIH

(2.5 eq) as a solution in THF.

o Reflux for 4-6 hours. (Boc is reduced to Methyl; -CH

OH is stable).

o Quench: Fieser workup (
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mL H

0O,

mL 15% NaOH,

mL H

O). Filter precipitate.

o Result: (

)-1-Methyl-3-hydroxymethylpiperazine.

Step 2: Selective Protection of N4

o Objective: Protect the secondary amine (N4) to prevent side reactions during fluorination.
e Reagents: Boc

O (Di-tert-butyl dicarbonate), Et
N, DCM.

e Protocol:

[¢]

Dissolve the crude amine from Step 1 in DCM.

Add Et

o

N (1.2 eq) and Boc

0O (1.1 eq).

o

Stir at RT for 12 hours. The tertiary N1-Methyl amine does not react; the secondary N4
reacts selectively.

o

Result: (

)-1-Methyl-4-Boc-3-hydroxymethylpiperazine.

Step 3: Deoxyfluorination (The Critical Step)
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e Objective: Convert -CH

OH to -CH

F.

o Reagents: Deoxo-Fluor (or DAST), DCM, -78°C.

o Safety Note: This reaction generates HF. Use plastic/Teflon ware if possible, or glass with
immediate quenching.

e Protocol:

[¢]

Dissolve intermediate (1.0 eq) in anhydrous DCM under N
. Cool to -78°C.
o Add Deoxo-Fluor (1.2 eq) dropwise.

o Allow to warm to 0°C over 2 hours.

o Mechanism: The alcohol activates.[1][2] N4 is Boc-protected and cannot attack. N1 is
tertiary and distal; protonation by HF by-product further deactivates N1, preventing
aziridinium formation.

o Quench: Pour into saturated NaHCO

(Caution: CO
evolution).

o Result: (
)-1-Methyl-4-Boc-3-fluoromethylpiperazine.

Step 4. Global Deprotection

o Objective: Remove N4-Boc to yield the final building block.

e Reagents: TFA/DCM (1:4) or 4M HCI in Dioxane.
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e Protocol:
o Treat the fluorinated intermediate with acid at RT for 1 hour.
o Concentrate in vacuo.

o Result:3-(Fluoromethyl)-1-methylpiperazine (as TFA or HCI salt).

Visualization: Synthesis Workflow

3. Deoxo-Fluor
Intermediate B: -78°Ct0 0°C Intermediate C: Py TFA/DCM Target:

hhhhhhh (D > S)-1-Methyl-4-B: >

(S)- y! (S) > (¢
2. Boc20, E3N 3-hydroxymethylpiperazine 3-fluorome thylpiperazine 1-methylpiperazine

(N4 Protection)

Intermediate A: Direct Fluorination
| (S)-1-Methyl (Avoid)

1. LIAIH4, THF
(S)-1-Boc-3 yl (Boc Red)
piperazine

RISK: Aziridinium lon
(If N4 Unprotected)

Click to download full resolution via product page

Caption: Validated synthetic route emphasizing N4-protection to prevent aziridinium-mediated
rearrangement.

Process Safety & Handling
Aziridinium Mitigation
In

-amino alcohols (like piperazine-ethanol derivatives), the nitrogen lone pair can displace the
activated hydroxyl group (e.g., O-Deoxo-Fluor species) intramolecularly to form a strained
aziridinium ring.

o Consequence: Nucleophilic fluoride attack on the aziridinium ion can occur at either carbon,
leading to a mixture of regioisomers (ring expansion/contraction) and loss of chiral integrity.
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e Control: The N4-Boc group withdraws electron density, rendering the nitrogen non-
nucleophilic and forcing the reaction to proceed via the desired S

2 mechanism at the carbon center.

Fluorination Reagents[2][3][4][5][6]

e Deoxo-Fluor vs. DAST: Deoxo-Fluor is preferred over DAST due to higher thermal stability
(decomposition >140°C vs. ~90°C for DAST) and milder reaction profile.

e Glassware: Etching of glass is possible due to HF by-product. For scale-up (>10g), use
Hastelloy or Teflon-lined reactors.

Quality Control & Characterization

Trustworthiness in the final building block is established via the following analytical battery:

Method Parameter Verified Acceptance Criteria

Single triplet (coupling to -CH

-) at

Fluorine Incorporation

F NMR -220 to -230 ppm. Absence of -

CF

H (gem-difluoro impurity).

>98% ee. Column: Chiralpak
Chiral HPLC Enantiomeric Excess (ee) AD-H or IC. Mobile Phase:
Hexane/IPA + 0.1% DEA.

[M+H]
LC-MS Identity & Purity consistent with calc. mass.
Purity >95% (210 nm).[3]
Residual Solvents Safety THF/DCM < limit (ICH Q3C).

Medicinal Chemistry Applications
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Bioisosteric Replacement

The 3-fluoromethyl group serves as a metabolically robust bioisostere for:

» 3-Methyl: Introduction of F lowers the pKa of the piperazine nitrogens, reducing affinity for
off-target transporters (e.g., hERG) while maintaining steric bulk.

e 3-Hydroxymethyl: The -CH
F group mimics the dipole of -CH

OH but cannot act as a hydrogen bond donor, improving membrane permeability (P

) by reducing desolvation energy.

Case Study Logic

In a hypothetical kinase inhibitor program, replacing a solvent-exposed 3-methylpiperazine tail
with 3-(fluoromethyl)-1-methylpiperazine:

o Hypothesis: The electron-withdrawing F will lower the basicity of N1/N4.
e Outcome: Reduced lysosomal trapping (lower Volume of Distribution, V
) and improved CNS penetration if applicable.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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